molecular formula C8H5N5O B8483866 2-Azido-1-oxo-1lambda~5~-quinoxaline CAS No. 51796-69-1

2-Azido-1-oxo-1lambda~5~-quinoxaline

Cat. No.: B8483866
CAS No.: 51796-69-1
M. Wt: 187.16 g/mol
InChI Key: MXHGHLCZUNHJSV-UHFFFAOYSA-N
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Description

2-Azido-1-oxo-1lambda~5~-quinoxaline is a useful research compound. Its molecular formula is C8H5N5O and its molecular weight is 187.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

51796-69-1

Molecular Formula

C8H5N5O

Molecular Weight

187.16 g/mol

IUPAC Name

2-azido-1-oxidoquinoxalin-1-ium

InChI

InChI=1S/C8H5N5O/c9-12-11-8-5-10-6-3-1-2-4-7(6)13(8)14/h1-5H

InChI Key

MXHGHLCZUNHJSV-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)N=CC(=[N+]2[O-])N=[N+]=[N-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

In this example 0.500 grams (0.0028 mol) of 2-chloroquinoxaline 1-oxide and 0.500 grams (0.0080 mol) of sodium azide were added to and dissolved in 35 ml of acetone and 35 ml of water. The solution was stirred at 25° C for 60 hours. The acetone was evaporated in vacuo and the resulting aqueous solution was extracted with methylene chloride. The organic phase was introduced onto a basic alumina column. Elution with chloroform gave 2 azidoquinoxaline-oxide in a yield of 0.080 grams or 16% of theory which was immediately decomposed in boiling benzene for 1 hour. Evaporation of the solvent gave 2-cyanobenzimidazole N-oxide which is tautomeric with N-hydroxy-2-cyanobenzimidazole in a yield of 0.020 grams or 30% of theory having a melting point of 236° C to 238° C with decomposition.
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0.5 g
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0.5 g
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35 mL
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35 mL
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